Cas no 2171848-54-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)propanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)propanamidopropanoic acid
• CAS No: 2171848-54-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6008109
• PubChem ID: 165544983
• Update Time: 2025-05-22

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)propanamidopropanoic acid
• EN300-1513873
• 2171848-54-5
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)propanamido]propanoic acid

• Inchi： 1S/C25H30N2O5/c1-16(2)27(14-13-22(28)29)23(30)25(3,4)26-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,13-15H2,1-4H3,(H,26,31)(H,28,29)
• InChI Key： WMFCNBBMLODLBZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(N(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)propanamidopropanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)propanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171848-54-5, known as 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)propanamidopropanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methyl substituent, and an N-(isopropyl) group, making it a valuable tool in modern chemical synthesis.

Recent advancements in chemical synthesis have highlighted the importance of protecting groups like the Fmoc moiety in peptide and protein engineering. The Fmoc group is widely used as a temporary protecting group for amino acids during solid-phase synthesis, enabling precise control over the assembly of complex molecules. In this compound, the Fmoc group is strategically positioned to facilitate controlled deprotection under specific conditions, which is crucial for applications in drug discovery and biotechnology.

The structural complexity of this compound also lends itself to diverse applications in material science. Researchers have explored the use of similar compounds in the development of advanced materials, such as self-healing polymers and stimuli-responsive systems. The presence of the isopropyl group introduces steric hindrance, which can influence the physical properties of the molecule, making it suitable for applications requiring specific solubility or stability profiles.

One of the most promising areas of research involving this compound is its potential role in drug delivery systems. The combination of the Fmoc group and the branched alkyl chain provides a unique platform for designing molecules with enhanced pharmacokinetic properties. Recent studies have demonstrated that such compounds can serve as effective carriers for delivering therapeutic agents across biological barriers, offering new avenues for targeted drug delivery.

In addition to its synthetic applications, this compound has shown potential in analytical chemistry as a chiral resolving agent. The stereochemical properties of the molecule make it an ideal candidate for enantioselective separations, which are critical in the analysis of chiral compounds in pharmaceuticals and natural products.

From a sustainability perspective, this compound represents a step forward in green chemistry practices. Its design allows for efficient synthesis pathways with minimal waste generation, aligning with current trends toward environmentally friendly chemical processes. Researchers are actively exploring ways to optimize its synthesis further, reducing energy consumption and improving atom economy.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)propanamidopropanoic acid (CAS No. 2171848-54-5) stands at the forefront of modern chemical innovation. Its versatile structure and functional groups make it a valuable asset in multiple scientific disciplines, driving advancements in drug discovery, materials science, and analytical techniques. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in shaping the future of chemistry and related fields.